7-benzyl-6-(((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one

• IUPAC Name: 7-benzyl-6-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C26H20N4O4S/c1-16-7-9-18(10-8-16)24-28-23(34-29-24)14-35-26-27-20-12-22-21(32-15-33-22)11-19(20)25(31)30(26)13-17-5-3-2-4-6-17/h2-12H,13-15H2,1H3
• InChI Key: GRKZXUZDUUBTAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3CC6=CC=CC=C6)OCO5
• Molecular Formula: C26H20N4O4S
• Molecular Weight: 484.5 g/mol
• CAS No.: 1111992-60-9

Description

7-benzyl-6-(((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a useful research compound. Its molecular formula is C26H20N4O4S and its molecular weight is 484.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

• Novel quinazolinone derivatives have been synthesized and evaluated for their anticancer activities, showing significant potential against various cancer cell lines, including breast cancer and liver cancer. For instance, some compounds exhibited excellent activity against MCF-7 (breast cancer cell line) surpassing the standard drug Doxorubicin in efficacy (Gali et al., 2014).

Antimicrobial Activities

• Research on quinazolinone derivatives also includes the synthesis of compounds with significant antimicrobial properties. Some synthesized compounds have shown potent antibacterial and antifungal activities against pathogens like Staphylococcus aureus, Klebsiella pneumoniae, and Candida albicans (Mohamed et al., 2010).

Anti-inflammatory and Analgesic Activities

• Quinazolinone derivatives linked to 1,3,4-oxadiazole have been synthesized and assessed for their analgesic and anti-inflammatory properties, showing promise as new agents for managing pain and inflammation (Dewangan et al., 2016).

Antihypertensive Activity

• A series of triazoloquinazolinones were synthesized and evaluated for their antihypertensive effects, with some compounds exhibiting significant activity in reducing blood pressure in spontaneously hypertensive rats, suggesting potential for development into antihypertensive medications (Alagarsamy & Pathak, 2007).